Cas no 2172606-24-3 (4-(2-aminoethyl)-1H-imidazole-5-sulfonamide)

4-(2-aminoethyl)-1H-imidazole-5-sulfonamide structure
2172606-24-3 structure
Product Name:4-(2-aminoethyl)-1H-imidazole-5-sulfonamide
CAS No:2172606-24-3
MF:C5H10N4O2S
MW:190.223498821259
CID:6108208
PubChem ID:165603603
Update Time:2025-07-19

4-(2-aminoethyl)-1H-imidazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 4-(2-aminoethyl)-1H-imidazole-5-sulfonamide
    • 2172606-24-3
    • EN300-1653322
    • Inchi: 1S/C5H10N4O2S/c6-2-1-4-5(9-3-8-4)12(7,10)11/h3H,1-2,6H2,(H,8,9)(H2,7,10,11)
    • InChI Key: BBXXKCGPEWDJLH-UHFFFAOYSA-N
    • SMILES: S(C1=C(CCN)NC=N1)(N)(=O)=O

Computed Properties

  • Exact Mass: 190.05244675g/mol
  • Monoisotopic Mass: 190.05244675g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.7
  • Topological Polar Surface Area: 123Ų

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Additional information on 4-(2-aminoethyl)-1H-imidazole-5-sulfonamide

Research Brief on 4-(2-aminoethyl)-1H-imidazole-5-sulfonamide (CAS: 2172606-24-3): Recent Advances and Applications

4-(2-aminoethyl)-1H-imidazole-5-sulfonamide (CAS: 2172606-24-3) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.

The compound's structure, characterized by an imidazole ring and a sulfonamide group, provides a versatile scaffold for chemical modifications. Recent research has focused on optimizing its synthesis to improve yield and purity, which are critical for its application in high-throughput screening and drug development. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient synthetic route for 4-(2-aminoethyl)-1H-imidazole-5-sulfonamide, achieving a yield of over 85% with high purity, making it a viable candidate for further pharmacological studies.

In terms of biological activity, 4-(2-aminoethyl)-1H-imidazole-5-sulfonamide has shown promising results as a carbonic anhydrase inhibitor. Carbonic anhydrases are enzymes involved in various physiological processes, and their dysregulation is associated with diseases such as glaucoma, epilepsy, and cancer. A recent in vitro study revealed that this compound exhibits selective inhibition against carbonic anhydrase IX, an isoform overexpressed in many solid tumors. This finding suggests its potential as a targeted therapeutic agent for cancer treatment, particularly in hypoxic tumor environments.

Furthermore, the compound's ability to interact with neurotransmitter receptors has been investigated. Preliminary data from a 2023 study indicated that 4-(2-aminoethyl)-1H-imidazole-5-sulfonamide modulates GABAergic signaling, which could have implications for treating neurological disorders such as anxiety and epilepsy. However, further in vivo studies are required to validate these effects and assess the compound's safety profile.

Another area of interest is the compound's potential application in antimicrobial therapy. A recent screening study identified 4-(2-aminoethyl)-1H-imidazole-5-sulfonamide as a lead compound against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study proposed that the sulfonamide moiety enhances the compound's ability to disrupt bacterial folate synthesis, a mechanism distinct from traditional antibiotics. This discovery opens new avenues for developing novel antimicrobial agents to address the growing challenge of antibiotic resistance.

Despite these promising findings, challenges remain in the clinical translation of 4-(2-aminoethyl)-1H-imidazole-5-sulfonamide. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies and pharmacokinetic evaluations. Recent advancements in computational chemistry and molecular modeling have facilitated the design of derivatives with improved pharmacological properties, as reported in a 2024 study that utilized machine learning algorithms to predict optimal structural modifications.

In conclusion, 4-(2-aminoethyl)-1H-imidazole-5-sulfonamide (CAS: 2172606-24-3) represents a versatile and pharmacologically relevant scaffold with multiple therapeutic applications. Ongoing research continues to uncover its potential in oncology, neurology, and infectious diseases, while addressing the challenges associated with its drug-like properties. Future studies should focus on translational research to bridge the gap between laboratory findings and clinical applications, ultimately contributing to the development of novel therapeutics.

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